Cas no 591210-51-4 (Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate)

• Product Name: Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate
• CAS No: 591210-51-4
• MF: C₁₂H₁₃BrO₅
• MW: 317.132623434067
• MDL: MFCD02611777
• CID: 3059953
• PubChem ID: 3689380
• Update Time: 2025-10-24

Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate
• EN300-230508
• methyl (2-bromo-6-ethoxy-4-formylphenoxy)acetate
• RYA21051
• STK201271
• 591210-51-4
• Acetic acid, (2-bromo-6-ethoxy-4-formylphenoxy)-, methyl ester
• AKOS000295628
• ALBB-034950
• Z57349119
• CS-0117351

• MDL： MFCD02611777
• Inchi： 1S/C12H13BrO5/c1-3-17-10-5-8(6-14)4-9(13)12(10)18-7-11(15)16-2/h4-6H,3,7H2,1-2H3
• InChI Key： YXCVHCOYTQUHAS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C=O)=CC(=C1OCC(=O)OC)OCC

Computed Properties

• Exact Mass: 315.99464Da
• Monoisotopic Mass: 315.99464Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 61.8Ų

Additional information on Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate

Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate (CAS No. 591210-51-4): A Comprehensive Overview

Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate (CAS No. 591210-51-4) is a versatile organic compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential in various advanced research areas. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate.

Chemical Structure and Properties

Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate is a brominated phenolic ester with the molecular formula C₁₃H₁₃BrO₄. The compound features a bromine atom at the para position of the phenyl ring, an ethoxy group at the meta position, and a formyl group at the ortho position. The ester linkage is formed between the carboxylic acid group and methanol. These structural features contribute to the compound's unique chemical properties, including its solubility in organic solvents and its reactivity in various chemical reactions.

The presence of the bromine atom makes Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate an excellent precursor for further synthetic transformations. The bromine atom can be readily substituted or eliminated to introduce other functional groups, making it a valuable intermediate in organic synthesis. Additionally, the formyl group provides opportunities for condensation reactions and other transformations that can lead to more complex molecules.

Synthesis Methods

The synthesis of Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate typically involves several steps, each designed to introduce specific functional groups into the molecule. One common synthetic route starts with the preparation of 2-bromo-6-ethoxybenzaldehyde, which is then reacted with methyl chloroacetate in the presence of a base such as potassium carbonate. The reaction proceeds via nucleophilic substitution, resulting in the formation of Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate.

Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound. For example, microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing waste production. These methods not only enhance the efficiency of the synthesis but also align with sustainable chemistry practices.

Applications in Pharmaceutical Research

Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate has shown promise in pharmaceutical research due to its potential as a lead compound for drug discovery. The bromine atom and formyl group provide opportunities for modifying the molecule to target specific biological pathways or receptors. For instance, studies have explored its use as a scaffold for developing inhibitors of enzymes involved in cancer progression and neurodegenerative diseases.

In one notable study, researchers synthesized a series of derivatives of Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate and evaluated their inhibitory activity against tyrosinase, an enzyme implicated in melanin production and skin pigmentation disorders. The results indicated that certain derivatives exhibited potent inhibitory effects, suggesting their potential as therapeutic agents for treating hyperpigmentation disorders.

Potential Applications in Materials Science

Beyond pharmaceutical applications, Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate has also found use in materials science. Its unique combination of functional groups makes it suitable for developing advanced materials with tailored properties. For example, researchers have explored its use as a monomer for polymer synthesis, where it can be incorporated into polymer chains to enhance their thermal stability and mechanical strength.

In another application, Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate has been used as a building block for constructing supramolecular assemblies. These assemblies can exhibit interesting optical and electronic properties, making them promising candidates for applications in sensors, photovoltaics, and other nanotechnology-based devices.

Conclusion

In summary, Methyl 2-(2-bromo-6-ethoxy-4-formylphenoxy)acetate (CAS No. 591210-51-4) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique chemical structure provides numerous opportunities for further exploration and development. As research continues to advance, it is likely that new applications and derivatives of this compound will emerge, further expanding its utility in various scientific fields.